Cas no 64228-77-9 (2(1H)-Isoquinolinepropanoicacid, 1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxy-,1,5-pentanediyl ester (9CI))
64228-77-9 structure
Product Name:2(1H)-Isoquinolinepropanoicacid, 1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxy-,1,5-pentanediyl ester (9CI)
CAS No:64228-77-9
MF:C51H66N2O12
MW:899.075955867767
CID:505605
PubChem ID:6454827
Update Time:2025-04-19
2(1H)-Isoquinolinepropanoicacid, 1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxy-,1,5-pentanediyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Isoquinolinepropanoic acid,1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7- dimethoxy-, 1,1'-(1,5- pentanediyl) e...
- 2(1H)-ISOQUINOLINEPROPANOIC ACID,1-[(3,4-DIMETHOXYPHENYL)METHYL]-3,4-DIHYDRO-6,7- DIMETHOXY-, 1,1'-(1,5- PENTANEDIYL) ESTER
- 2(1H)-Isoquinolinepropanoicacid, 1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxy-,1,5-pentanediyl ester (9CI)
- 5-[3-[1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]propanoyloxy]pentyl 3-[1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]propanoate
- 1,5-pentanediyl bis[1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxy-1H-isoquinoline-2-propionate]
- 1,5-Pentanediyl bis(1-((3,4-dimethoxyphenyl)methyl)-3,4-dihydro-6,7-dimethoxy-1H-isoquinoline-2-propionate)
- 1,1'-(1,5-Pentanediyl) bis[1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinepropanoate]
- DTXSID901106870
- NS00054154
- EINECS 264-740-8
- NCGC00253668-01
- SCHEMBL7759967
- 64228-77-9
-
- Inchi: 1S/C51H66N2O12/c1-56-42-14-12-34(28-44(42)58-3)26-40-38-32-48(62-7)46(60-5)30-36(38)16-20-52(40)22-18-50(54)64-24-10-9-11-25-65-51(55)19-23-53-21-17-37-31-47(61-6)49(63-8)33-39(37)41(53)27-35-13-15-43(57-2)45(29-35)59-4/h12-15,28-33,40-41H,9-11,16-27H2,1-8H3
- InChI Key: KFNBBSMQNSQPPJ-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC2CCN(CCC(=O)OCCCCCOC(CCN3CCC4C=C(C(=CC=4C3CC3C=CC(=C(C=3)OC)OC)OC)OC)=O)C(CC3C=CC(=C(C=3)OC)OC)C=2C=1)OC
Computed Properties
- Exact Mass: 898.46200
- Monoisotopic Mass: 898.461576
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 65
- Rotatable Bond Count: 26
- Complexity: 1290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 133
- XLogP3: 7.8
Experimental Properties
- Density: 1.164
- Boiling Point: 916.8°C at 760 mmHg
- Flash Point: 508.3°C
- Refractive Index: 1.556
- PSA: 132.92000
- LogP: 7.65210
2(1H)-Isoquinolinepropanoicacid, 1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxy-,1,5-pentanediyl ester (9CI) Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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64228-77-9 (2(1H)-Isoquinolinepropanoicacid, 1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxy-,1,5-pentanediyl ester (9CI)) Related Products
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- 1075726-78-1(2(1H)-Isoquinolinepropanoic acid, 1-[(3,4-dimethoxyphenyl) methyl]-3,4-dihydro-6,7- dimethoxy-, phenylmethyl ester, (1R)-)
- 14028-68-3(Ethyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate)
- 64228-81-5(Atracurium Besylate)
- 1193104-81-2(Isoquinolinium, 2,2'-[(1-methyl-1,5-pentanediyl)bis[oxy(3-oxo-3,1-propanediyl)]]bis[1-[(3,4-dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-2- methyl-, (1R,1'R,2R,2'R)-)
- 1075726-97-4(Isoquinolinium, 1-[(3,4- dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-2- methyl-2-[3-oxo-3-( phenylmethoxy)propyl]-,(1R,2S)-)
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